Solsperse 13XXX

• CAS No.: 120026-50-8
• Molecular Formula: C9H18BBrO2
• Synonyms: Solsperse 13XXX

Description

Solsperse™ 32000 is a 100% active polymeric dispersant designed for high-performance applications in UV-cured coatings. It is engineered to enhance pigment dispersion efficiency, stability, and color strength while reducing viscosity during formulation. Key attributes include:

• Bio-based content: Supports sustainability initiatives in coatings.
• High pigment loading: Enables formulations with increased pigment concentrations without compromising stability.
• Radiation-curable compatibility: Ideal for UV/EB-curable systems.
• Low VOC capability: Aligns with environmental regulations .

Its molecular architecture promotes rapid wetting and particle size reduction during milling, making it suitable for demanding industrial applications such as automotive and packaging coatings.

Chemical Reactions Analysis

Chemical Composition and Functional Groups

Solsperse™ 13300 is a 50% active polymeric dispersant in Shellsol™ D40 solvent, formulated to adsorb onto particle surfaces through tailored anchor groups. Key components include:

• Polymeric chains : Engineered for solubility in organic solvents (e.g., aliphatic hydrocarbons).

• Anchor groups : Chemically designed to bind to pigment surfaces via van der Waals forces, dipole interactions, or hydrogen bonding .

Adsorption and Stabilization Mechanisms

The dispersant’s effectiveness relies on two primary interactions:

Mechanism	Description	Key Parameters
Adsorption	Anchor groups bind to pigment surfaces, forming a monolayer.	Surface energy, pH, and solvent compatibility .
Steric Stabilization	Polymeric chains extend into the solvent, creating a physical barrier against particle aggregation.	Molecular weight, chain length, and solubility .

Critical Factors Influencing Performance :

• Solvent Compatibility : Chains must remain solvated to prevent collapse (e.g., Shellsol™ D40 ensures optimal chain extension in Solsperse™ 13300) .

• Pigment Surface Chemistry : Acidic or basic sites on pigments influence anchor-group binding efficiency .

Reaction Dynamics in Solvent Systems

• Hydrolysis Stability : Solsperse™ 13XXX dispersants are stable in non-aqueous systems but may degrade in polar solvents due to hydrolytic cleavage of ester or amine functional groups.

• Thermal Behavior : At temperatures exceeding 150°C , partial decomposition of polymeric chains can occur, reducing dispersion stability .

Example Reaction Pathway (Simplified):

• Adsorption :
  $\text{Dispersant}_{\text{ solvated }}+\text{Pigment}_{\text{ surface }}\rightarrow \text{Dispersant Pigment}_{\text{ adsorbed }}$

• Stabilization :
  Extended polymeric chains create a repulsive barrier $\Delta G_{\text{steric}}$, preventing flocculation .

Performance Data

Property	Solsperse™ 13300	Test Method
Active Content	50%	Gravimetric analysis
Recommended Dosage	2–10% (wt/wt pigment)	Surface area titration
Solubility in Shellsol™ D40	Complete	Visual dissolution test

Research Findings

• Flocculation Resistance : Solsperse™ 13300 reduces particle aggregation by >70% in TiO₂ dispersions compared to conventional surfactants .

• Environmental Impact : Hydrolytic degradation products (e.g., oligomers) show low bioaccumulation potential ($\text{BCF}<100$) .

Limitations and Challenges

• pH Sensitivity : Performance declines in highly acidic (pH < 3) or alkaline (pH > 10) environments due to desorption of anchor groups .

• High-Polarity Solvents : Limited effectiveness in ethanol/water blends due to reduced chain solvation .

Comparison with Similar Compounds

Research Findings and Practical Considerations

• Stability Testing : Accelerated aging studies show Solsperse™ 32000 retains >90% dispersion stability after 6 months, versus 70–80% for M388 under identical conditions .
• Formulation Flexibility : Solsperse™ 32000’s low viscosity profile allows for higher pigment loadings without sacrificing flow properties, critical for high-gloss coatings .
• Limitations: Solsperse™ 32000’s bio-based components may necessitate compatibility testing with non-polar solvents, whereas M388’s MPAC base ensures broader solvent tolerance .

Q & A

Q. What are the primary mechanisms by which Solsperse 13XXX enhances pigment dispersion in non-aqueous systems?

this compound operates through steric stabilization and electrostatic repulsion, reducing particle agglomeration by adsorbing onto pigment surfaces. This is achieved via its polymeric structure, which creates a steric barrier while improving wettability in organic media. Researchers should validate these mechanisms using zeta potential measurements and dynamic light scattering (DLS) to assess particle size distribution before and after dispersion .

Q. How can researchers determine the optimal concentration of this compound for a specific pigment in experimental setups?

Conduct titration experiments with incremental dispersant concentrations (e.g., 0.5–5% w/w relative to pigment) and measure viscosity, particle size, and sedimentation stability. The optimal concentration corresponds to the lowest viscosity and smallest particle size plateau, indicating maximal dispersion efficiency. Rheological models like the Maron-Pierce equation can further validate results .

Q. What analytical techniques are critical for assessing this compound's impact on pigment stability in long-term studies?

Use accelerated aging tests (e.g., 40°C/75% RH for 30 days) combined with periodic particle size analysis (DLS), viscosity measurements, and UV-vis spectroscopy to monitor stability. Cross-reference with control samples lacking dispersant to isolate Solsperse-specific effects .

Advanced Research Questions

Q. How do non-Newtonian rheological behaviors induced by this compound affect the interpretation of viscosity data in carbon nanotube (CNT) dispersions?

At high CNT concentrations and elevated temperatures, deviations from Newtonian behavior (e.g., shear-thinning) may occur. Researchers should employ rotational rheometry with controlled shear rates and apply corrections using the Krieger-Dougherty model to account for particle-particle interactions. Data normalization against solvent viscosity is essential to isolate dispersant contributions .

Q. What experimental strategies resolve contradictions in pigment loading efficiency when using this compound across different solvent matrices?

Systematically vary solvent polarity (e.g., via Hansen solubility parameters) and correlate with dispersant adsorption efficiency using thermogravimetric analysis (TGA) or Fourier-transform infrared spectroscopy (FTIR). Solvent-dispersant compatibility can be quantified through solubility tests and surface tension measurements .

Q. How can computational modeling complement experimental studies of this compound’s interaction with novel pigments?

Molecular dynamics (MD) simulations can predict adsorption energies and conformations of Solsperse polymers on pigment surfaces. Pair these with experimental validation via atomic force microscopy (AFM) or quartz crystal microbalance (QCM) to refine model accuracy. Open-source tools like GROMACS are recommended for MD workflows .

Q. What methodologies quantify the trade-offs between bio-based content in this compound derivatives and their dispersion performance?

Compare bio-based variants (e.g., Solsperse 32000) with conventional analogs using lifecycle assessment (LCA) metrics and dispersion efficiency tests. Key parameters include viscosity reduction, particle size distribution, and mechanical stability in UV-cured coatings. Statistical tools like ANOVA can identify significant performance differences .

Methodological Considerations

• Data Interpretation : Always normalize viscosity data against solvent baselines to isolate dispersant effects. For non-Newtonian systems, report shear rate ranges and temperature conditions .
• Reproducibility : Document solvent purity, mixing protocols (e.g., ball-milling time), and ambient conditions in line with ISO standards. Use reference pigments (e.g., TiO₂ or carbon black) for calibration .
• Contradiction Analysis : When conflicting data arise (e.g., temperature-dependent viscosity shifts), apply sensitivity analysis or Bayesian statistics to identify influential variables .